Acetoacetamide
Acetoacetamide
Acetoacetamide is a degradation product of acesulfame-K, sweetener. Acetoacetamide undergoes alkaline hydrolysis to form salt of acetoacetic acid.
Acetoacetamide is a monocarboxylic acid amide of acetoacetic acid. It derives from an acetoacetic acid. It and many related compounds (prepared from various aniline derivatives) are used in the production of organic pigments called arylide yellows. Acetoacetamide is used as intermediate for different organic syntheses, mainly organic dyestuffs.
Acetoacetamide is a monocarboxylic acid amide of acetoacetic acid. It derives from an acetoacetic acid. It and many related compounds (prepared from various aniline derivatives) are used in the production of organic pigments called arylide yellows. Acetoacetamide is used as intermediate for different organic syntheses, mainly organic dyestuffs.
Brand Name:
Vulcanchem
CAS No.:
5977-14-0
VCID:
VC20872502
InChI:
InChI=1S/C4H7NO2/c1-3(6)2-4(5)7/h2H2,1H3,(H2,5,7)
SMILES:
CC(=O)CC(=O)N
Molecular Formula:
C4H7NO2
Molecular Weight:
101.1 g/mol
Acetoacetamide
CAS No.: 5977-14-0
Cat. No.: VC20872502
Molecular Formula: C4H7NO2
Molecular Weight: 101.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Acetoacetamide is a degradation product of acesulfame-K, sweetener. Acetoacetamide undergoes alkaline hydrolysis to form salt of acetoacetic acid. Acetoacetamide is a monocarboxylic acid amide of acetoacetic acid. It derives from an acetoacetic acid. It and many related compounds (prepared from various aniline derivatives) are used in the production of organic pigments called arylide yellows. Acetoacetamide is used as intermediate for different organic syntheses, mainly organic dyestuffs. |
|---|---|
| CAS No. | 5977-14-0 |
| Molecular Formula | C4H7NO2 |
| Molecular Weight | 101.1 g/mol |
| IUPAC Name | 3-oxobutanamide |
| Standard InChI | InChI=1S/C4H7NO2/c1-3(6)2-4(5)7/h2H2,1H3,(H2,5,7) |
| Standard InChI Key | GCPWJFKTWGFEHH-UHFFFAOYSA-N |
| SMILES | CC(=O)CC(=O)N |
| Canonical SMILES | CC(=O)CC(=O)N |
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